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Compound of Interest

Compound Name: 3,4-Diethoxybenzoic acid

Cat. No.: B181347 Get Quote

Despite a comprehensive review of scientific literature and patent databases, there is currently

no documented use of 3,4-Diethoxybenzoic acid in the formulation of agrochemicals.

Researchers, scientists, and drug development professionals should be aware that its

application as an active ingredient, safener, or other formulation component in pesticides or

herbicides is not established.

The closely related compound, 3,4-Dimethoxybenzoic acid (also known as veratric acid), has

been identified in the chemical literature as a versatile intermediate in the synthesis of a variety

of molecules, including those for the pharmaceutical and agrochemical industries.[1][2]

However, its role is confined to that of a building block in the creation of more complex active

ingredients, rather than being a component in a final agrochemical product.[3][4]

This lack of data means that no specific application notes, experimental protocols, or

quantitative data on the efficacy or utility of 3,4-Diethoxybenzoic acid in agrochemicals can be

provided. Furthermore, without a known biological activity or mode of action in plants, no

signaling pathways or experimental workflows can be visualized.

3,4-Dimethoxybenzoic Acid: A Precursor Molecule
For researchers interested in the broader context of benzoic acid derivatives in agrochemical

development, it is pertinent to understand the role of 3,4-Dimethoxybenzoic acid. This

compound serves as a starting material for the synthesis of more complex molecules that may

have agrochemical properties.[1][2] The synthesis process typically involves the chemical
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modification of the carboxylic acid group or the aromatic ring to produce novel compounds with

desired herbicidal or pesticidal activity.

Physicochemical Properties of 3,4-Dimethoxybenzoic
Acid
For reference, the key physicochemical properties of 3,4-Dimethoxybenzoic acid are

summarized in the table below. This information is relevant for its handling and use as a

chemical intermediate in a laboratory or industrial setting.

Property Value

Synonyms Veratric acid

CAS Number 93-07-2

Molecular Formula C₉H₁₀O₄

Molecular Weight 182.17 g/mol

Appearance White to pale yellow powder

Melting Point 179-182 °C

Future Research Directions
The absence of 3,4-Diethoxybenzoic acid in current agrochemical literature does not preclude

its potential future use. Researchers exploring novel agrochemical scaffolds could investigate

the synthesis and biological activity of derivatives of 3,4-Diethoxybenzoic acid. A logical

workflow for such an investigation is outlined below.

Synthesis & Characterization Biological Screening Formulation & Field Trials

Synthesize 3,4-Diethoxybenzoic
Acid Derivatives

Characterize Chemical
Structure & Purity

Primary Screening
(e.g., Herbicidal, Insecticidal Activity)

Test Compounds Dose-Response Studies Crop Selectivity Testing Develop Stable
Formulation

Lead Candidates Conduct Field Trials
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A logical workflow for the discovery and development of novel agrochemicals.

In conclusion, 3,4-Diethoxybenzoic acid is not a recognized component in agrochemical

formulations. Its close analog, 3,4-Dimethoxybenzoic acid, is utilized as a chemical

intermediate for the synthesis of other compounds. Future research may explore the potential

of 3,4-Diethoxybenzoic acid derivatives as new active ingredients in the agricultural sector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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